Cas no 166521-79-5 (2-Pyridinemethanol,3-methyl-, acetate (ester), radical ion(1+) (9CI))

• Product Name: 2-Pyridinemethanol,3-methyl-, acetate (ester), radical ion(1+) (9CI)
• CAS No: 166521-79-5
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 135046
• PubChem ID: 10749557
• Update Time: 2025-04-19

2-Pyridinemethanol,3-methyl-, acetate (ester), radical ion(1+) (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanol,3-methyl-, acetate (ester), radical ion(1+) (9CI)
• (3-methylpyridin-2-yl)methyl acetate
• DTXSID20444280
• 2-acetoxymethyl-3-methyl-pyridine
• SCHEMBL4062858
• 166521-79-5
• YKDUBDWGMORWNZ-UHFFFAOYSA-N

• Inchi： 1S/C9H11NO2/c1-7-4-3-5-10-9(7)6-12-8(2)11/h3-5H,6H2,1-2H3
• InChI Key： YKDUBDWGMORWNZ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CC1C(C)=CC=CN=1

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines